Cas no 868977-74-6 (N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide)

• Product Name: N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide
• CAS No: 868977-74-6
• MF: C₁₆H₁₇N₃OS
• MW: 299.39068198204
• CID: 5954693
• PubChem ID: 7150733
• Update Time: 2025-10-29

N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide
• N-[2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl]-2-thiophen-2-ylacetamide
• AKOS016486096
• SR-01000016530-1
• HMS2239K20
• SR-01000016530
• N-(2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl)-2-(thiophen-2-yl)acetamide
• N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide
• F1839-0070
• 868977-74-6
• MLS000419578
• HMS3366O13
• CHEMBL1613700
• SMR000320339

• Inchi： 1S/C16H17N3OS/c1-12-5-7-19-11-13(18-15(19)9-12)4-6-17-16(20)10-14-3-2-8-21-14/h2-3,5,7-9,11H,4,6,10H2,1H3,(H,17,20)
• InChI Key： OCBTYHZERYLFFV-UHFFFAOYSA-N
• SMILES： C(NCCC1=CN2C(=N1)C=C(C)C=C2)(=O)CC1SC=CC=1

Computed Properties

• Exact Mass: 299.10923335g/mol
• Monoisotopic Mass: 299.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide

Comprehensive Overview of N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide (CAS No. 868977-74-6)

N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide, with the CAS number 868977-74-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of imidazopyridine derivatives, which are known for their diverse biological activities. The presence of both thiophene and imidazopyridine moieties in its structure makes it a promising candidate for drug discovery and development.

The compound's unique structure, featuring a 7-methylimidazo[1,2-a]pyridine core linked to a thiophene-2-yl acetamide group, offers potential applications in targeting various biological pathways. Researchers have explored its role in modulating enzyme activity and receptor binding, particularly in the context of neurological disorders and inflammatory diseases. Its molecular weight and lipophilicity are also critical factors in its pharmacokinetic properties.

In recent years, the demand for imidazopyridine-based compounds has surged due to their relevance in treating conditions like insomnia, anxiety, and chronic pain. This aligns with the growing public interest in mental health and personalized medicine. Searches for terms like "imidazopyridine uses" and "thiophene derivatives in medicine" reflect the compound's potential in addressing these health concerns.

The synthesis of N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its chemical stability and solubility have been optimized for laboratory and potential clinical use. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its purity and structural integrity.

From an industrial perspective, the compound's patent status and regulatory approvals are often queried by stakeholders. While 868977-74-6 is primarily used in research settings, its derivatives may eventually enter clinical trials. The rise of AI-driven drug discovery has further accelerated interest in such compounds, as computational models predict their bioactivity and safety profiles more efficiently.

Environmental and sustainability considerations are also pivotal in the production of N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide. Green chemistry principles are increasingly applied to minimize waste and energy consumption during synthesis. This resonates with the global push toward eco-friendly pharmaceuticals and green manufacturing.

In summary, CAS No. 868977-74-6 represents a fascinating intersection of medicinal chemistry and biotechnology. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in the realms of neuropharmacology and drug design. As scientific advancements continue, this compound may unlock new therapeutic possibilities, addressing unmet medical needs in a rapidly evolving healthcare landscape.